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Compound of Interest

Compound Name: 4'-Hydroxyheptanophenone

Cat. No.: B084665

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, safety
data, synthesis, and biological activity of 4'-Hydroxyheptanophenone (CAS 14392-72-4).

Chemical Information and Physical Properties

4'-Hydroxyheptanophenone, with the CAS registry number 14392-72-4, is an aromatic
ketone. Its structure features a heptanoyl group attached to a phenol ring at the para position.
This compound is also known as Hexyl 4-hydroxyphenyl ketone.

Table 1: Physicochemical Properties of 4'-Hydroxyheptanophenone
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Property Value Source
CAS Number 14392-72-4 N/A
Molecular Formula C13H1802

Molecular Weight 206.29 g/mol

White to almost white
Appearance , [1]
crystalline powder

Melting Point 92.0t0 95.0 °C N/A

Boiling Point 220 °C at 15 mmHg N/A

Purity 298.0% (GC) [2]

IUPAC Name 1-(4-hydroxyphenyl)heptan-1- N/A
one

Synonyms Hexyl 4-hydroxyphenyl ketone

Safety and Handling

4'-Hydroxyheptanophenone requires careful handling in a laboratory setting. It is classified as
causing skin and serious eye irritation.

Table 2: GHS Hazard and Precautionary Statements

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.scribd.com/document/311564474/Synthesis-of-Raspberry-Ketone
https://labproinc.com/products/4-hydroxyheptanophenone-500g-h0864-500g
https://www.benchchem.com/product/b084665?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Category Code Statement
Hazard H315 Causes skin irritation
H319 Causes serious eye irritation
] Wash skin thoroughly after
Precautionary P264 ]
handling

Wear protective gloves/eye
P280 p 9 ) Y

protection/face protection

IF ON SKIN: Wash with plenty
P302 + P352

of water

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.

Continue rinsing.

If skin irritation occurs: Get

P332 + P313

medical advice/attention

If eye irritation persists: Get
P337 + P313 ) ) )

medical advice/attention

Take off contaminated clothing
P362 + P364

and wash it before reuse

Experimental Protocols
Synthesis of 4'-Hydroxyheptanophenone

A common method for the synthesis of 4'-hydroxyphenyl ketones is the Friedel-Crafts acylation

of phenol.[3] This reaction involves the electrophilic aromatic substitution of the phenol ring with

an acyl group. For 4'-Hydroxyheptanophenone, this would involve the reaction of phenol with

heptanoyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride (AICI3).

General Protocol for Friedel-Crafts Acylation:
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Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser connected to a gas trap (to handle evolved HCI),
add anhydrous aluminum chloride and a suitable anhydrous solvent (e.g., dichloromethane
or nitrobenzene).

Acyl Chloride Addition: Cool the mixture in an ice bath and slowly add heptanoyl chloride
dropwise from the dropping funnel with continuous stirring.

Phenol Addition: After the formation of the acylium ion complex, slowly add a solution of
phenol in the same solvent.

Reaction: Allow the reaction mixture to warm to room temperature and then heat under reflux
for several hours to ensure complete reaction. The progress of the reaction can be monitored
by Thin Layer Chromatography (TLC).

Work-up: After completion, cool the reaction mixture and pour it into a mixture of crushed ice
and concentrated hydrochloric acid to decompose the aluminum chloride complex.

Extraction: Separate the organic layer and extract the aqueous layer with a suitable organic
solvent (e.g., ethyl acetate).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. The crude product can be purified by
column chromatography on silica gel or by recrystallization to yield pure 4'-
Hydroxyheptanophenone.
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Figure 1. Friedel-Crafts acylation workflow for 4'-Hydroxyheptanophenone synthesis.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are suitable
methods for the analysis of 4'-Hydroxyheptanophenone.

General HPLC Method:
e Column: C18 reverse-phase column.
» Mobile Phase: A gradient of acetonitrile and water.

o Detection: UV detection at a wavelength determined by the UV-Vis spectrum of the
compound.

e Purpose: To determine the purity of the synthesized compound and to quantify it in various
matrices.

General GC Method:

e Column: A non-polar or medium-polarity capillary column.
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o Carrier Gas: Helium or Nitrogen.
« Injector and Detector Temperature: Optimized based on the boiling point of the compound.

e Purpose: To assess purity, especially for volatile impurities.

Biological Activity and Mechanism of Action

4'-Hydroxyheptanophenone has been investigated as a potential inhibitor of 17[3-
hydroxysteroid dehydrogenase type 3 (173-HSD3).[4] This enzyme is crucial for the
biosynthesis of the potent androgen, testosterone, from its precursor androstenedione,
primarily in the testes.[5][6] The inhibition of 173-HSD3 is a therapeutic strategy for androgen-
dependent conditions such as prostate cancer.[4]

Table 3: Biological Activity of 4'-Hydroxyheptanophenone

Target Activity Application Source
17B-hydroxysteroid Potential treatment for
dehydrogenase type 3  Inhibitor androgen-dependent [4]
(17B3-HSD3) diseases

Signaling Pathway

The mechanism of action of 4'-Hydroxyheptanophenone as a 173-HSD3 inhibitor involves
blocking the final step of testosterone synthesis. This leads to a reduction in the levels of
testosterone, which is a key driver of growth in androgen-sensitive tissues.
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Figure 2. Inhibition of the 173-HSD3 pathway by 4'-Hydroxyheptanophenone.

Experimental Protocol for 17B-HSD3 Inhibition Assay

An in vitro assay can be performed to evaluate the inhibitory activity of 4'-
Hydroxyheptanophenone on 173-HSD3. This typically involves using a recombinant form of
the enzyme or cell lysates from cells overexpressing the enzyme.
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General Protocol:

e Enzyme Preparation: Use purified recombinant human 173-HSD3 or prepare lysates from
HEK293 cells transiently transfected with a 173-HSD3 expression vector.

¢ Reaction Mixture: In a microplate, combine the enzyme preparation, the substrate
androstenedione, the cofactor NADPH, and varying concentrations of 4'-
Hydroxyheptanophenone (or vehicle control) in a suitable buffer (e.g., phosphate buffer, pH
7.4).

 Incubation: Incubate the reaction mixture at 37°C for a specified period.

o Reaction Termination: Stop the reaction by adding a quenching solution (e.g., a strong acid
or an organic solvent).

» Quantification of Testosterone: Measure the amount of testosterone produced using a
validated analytical method, such as an enzyme-linked immunosorbent assay (ELISA) or
liquid chromatography-mass spectrometry (LC-MS).

o Data Analysis: Calculate the percentage of inhibition for each concentration of the test
compound and determine the ICso value (the concentration of inhibitor required to reduce
enzyme activity by 50%).
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Figure 3. Experimental workflow for the 173-HSD3 inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. scribd.com [scribd.com]

e 2. labproinc.com [labproinc.com]

e 3. Ch24 - Acylation of phenols [chem.ucalgary.ca]

e 4. Portico [access.portico.org]

» 5. 17B-Hydroxysteroid dehydrogenase Il deficiency - Wikipedia [en.wikipedia.org]

e 6. HSD17B3 hydroxysteroid 17-beta dehydrogenase 3 [Homo sapiens (human)] - Gene -
NCBI [nchi.nlm.nih.gov]

 To cite this document: BenchChem. [In-Depth Technical Guide to 4'-
Hydroxyheptanophenone (CAS 14392-72-4)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b084665#cas-number-14392-72-4-chemical-
information-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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